Cas no 342794-47-2 (2,4,8,10-Tetra-tert-butyl-6-hydroxydibenzo[d,f][1,3,2]dioxaphosphepine 6-oxide)

• Product Name: 2,4,8,10-Tetra-tert-butyl-6-hydroxydibenzo[d,f][1,3,2]dioxaphosphepine 6-oxide
• CAS No: 342794-47-2
• MF: C₂₈H₄₁O₄P
• MW: 472.597
• CID: 4518662
• PubChem ID: 24769847
• Update Time: 2025-06-14

2,4,8,10-Tetra-tert-butyl-6-hydroxydibenzo[d,f][1,3,2]dioxaphosphepine 6-oxide Chemical and Physical Properties

Names and Identifiers

• 2,4,8,10-Tetra-tert-butyl-6-hydroxydibenzo[d,f][1,3,2]dioxaphosphepine 6-oxide
• 4,6,12,14-tetra-tert-butyl-9-hydroxy-8,10-dioxa-9??-phosphatricyclo[9.4.0.0(2),?]pentadeca-1(11),2(7),3,5,12,14-hexaen-9-one
• 2,4,8,10-tetra-t-butyl-6-hydroxydibenzo[d,f][1,3,2]dioxaphosphepine 6-oxide
• 342794-47-2
• G70180
• 2,4,8,10-tetratert-butyl-6-hydroxybenzo[d][1,3,2]benzodioxaphosphepine 6-oxide

• Inchi： InChI=1S/C28H41O4P/c1-25(2,3)17-13-19-20-14-18(26(4,5)6)16-22(28(10,11)12)24(20)32-33(29,30)31-23(19)21(15-17)27(7,8)9/h13-16H,1-12H3,(H,29,30)
• InChI Key： MZOUQTBTFBBHFT-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=CC2=C(C(=C1)C(C)(C)C)OP(=O)(OC3=C2C=C(C=C3C(C)(C)C)C(C)(C)C)O

Computed Properties

• Exact Mass: 472.27424678g/mol
• Monoisotopic Mass: 472.27424678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9
• Topological Polar Surface Area: 55.8Ų

Additional information on 2,4,8,10-Tetra-tert-butyl-6-hydroxydibenzo[d,f][1,3,2]dioxaphosphepine 6-oxide

Comprehensive Overview of 2,4,8,10-Tetra-tert-butyl-6-hydroxydibenzo[d,f][1,3,2]dioxaphosphepine 6-oxide (CAS No. 342794-47-2)

2,4,8,10-Tetra-tert-butyl-6-hydroxydibenzo[d,f][1,3,2]dioxaphosphepine 6-oxide (CAS No. 342794-47-2) is a highly specialized organophosphorus compound with a unique molecular structure. This compound has garnered significant attention in recent years due to its potential applications in advanced material science, polymer stabilization, and catalytic systems. The dioxaphosphepine core, combined with tert-butyl substituents, imparts exceptional thermal and oxidative stability, making it a valuable candidate for high-performance additives.

One of the most frequently searched questions about this compound revolves around its synthesis and reactivity. Researchers often inquire about the optimal conditions for its preparation, which typically involves multi-step organic transformations. The presence of the hydroxyl group and phosphine oxide moiety in the structure opens up avenues for further functionalization, enabling its use in custom-tailored applications. Recent studies have highlighted its role as a ligand in transition metal catalysis, where it facilitates efficient cross-coupling reactions—a hot topic in green chemistry and sustainable synthesis.

In the context of polymer science, 2,4,8,10-Tetra-tert-butyl-6-hydroxydibenzo[d,f][1,3,2]dioxaphosphepine 6-oxide is often explored as a stabilizer for high-temperature polymers. Its ability to scavenge free radicals and inhibit degradation under extreme conditions aligns with the growing demand for durable materials in aerospace and automotive industries. This aligns with the trending search queries like "advanced polymer additives 2024" and "heat-resistant materials for industrial applications."

Another area of interest is its electronic properties. Computational studies suggest that the dioxaphosphepine framework exhibits intriguing electronic delocalization, which could be leveraged in organic electronics or photocatalysis. This ties into the broader scientific community's focus on energy-efficient technologies and molecular design for optoelectronics—a subject frequently searched in academic and industrial circles.

From a safety and handling perspective, while the compound is not classified as hazardous, proper laboratory protocols should always be followed. Its solubility in common organic solvents like toluene and dichloromethane makes it convenient for experimental work, but users should consult material safety data sheets (MSDS) for specific guidelines. This addresses common search terms such as "CAS 342794-47-2 safety data" and "handling phosphine oxides."

In summary, 2,4,8,10-Tetra-tert-butyl-6-hydroxydibenzo[d,f][1,3,2]dioxaphosphepine 6-oxide represents a versatile and scientifically intriguing compound with multifaceted applications. Its relevance to cutting-edge research and industrial innovation ensures its continued prominence in chemical literature and patent filings. For researchers and industry professionals, staying updated on its latest developments is essential, as evidenced by the surge in searches for "new applications of dibenzodioxaphosphepine derivatives."